Cas no 54530-64-2 (3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-)
54530-64-2 structure
Product Name:3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-
CAS No:54530-64-2
MF:C13H11NO3
MW:229.231343507767
CID:354330
PubChem ID:15687065
Update Time:2025-04-19
3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-
- 6-methyl-2-phenoxypyridine-3-carboxylic acid
- AKOS011998048
- 54530-64-2
- 6-Methyl-2-phenoxynicotinic acid, AldrichCPR
- SCHEMBL11553992
- DTXSID30576889
-
- Inchi: 1S/C13H11NO3/c1-9-7-8-11(13(15)16)12(14-9)17-10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
- InChI Key: GSNZRPQYFQBNNX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C(C(=O)O)=CC=C(C)N=1
Computed Properties
- Exact Mass: 229.07393
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42
3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
54530-64-2 (3-Pyridinecarboxylic acid, 6-methyl-2-phenoxy-) Related Products
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